Cas no 921135-30-0 (N-2-(7,8-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylthiophene-2-carboxamide)

• Product Name: N-2-(7,8-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylthiophene-2-carboxamide
• CAS No: 921135-30-0
• MF: C₂₄H₁₇NO₄S
• MW: 415.4610850811
• CID: 5496664
• Update Time: 2025-07-22

N-2-(7,8-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(7,8-dimethyl-2-oxochromen-4-yl)-1-benzofuran-3-yl]thiophene-2-carboxamide
• N-2-(7,8-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylthiophene-2-carboxamide

• Inchi： 1S/C24H17NO4S/c1-13-9-10-15-17(12-20(26)29-22(15)14(13)2)23-21(16-6-3-4-7-18(16)28-23)25-24(27)19-8-5-11-30-19/h3-12H,1-2H3,(H,25,27)
• InChI Key： BKRJCODTTMMSPJ-UHFFFAOYSA-N
• SMILES： C1(C(NC2C3=CC=CC=C3OC=2C2C3=CC=C(C)C(C)=C3OC(=O)C=2)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on N-2-(7,8-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylthiophene-2-carboxamide

Research Brief on N-2-(7,8-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylthiophene-2-carboxamide (CAS: 921135-30-0)

Recent studies on N-2-(7,8-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylthiophene-2-carboxamide (CAS: 921135-30-0) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural framework combining coumarin, benzofuran, and thiophene moieties, has demonstrated promising biological activities, particularly in targeting specific enzymes and pathways implicated in various diseases.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Preliminary in vitro studies indicate that it exhibits selective inhibition against certain tyrosine kinases, which are often overexpressed in cancer cells. Researchers have employed molecular docking simulations and kinetic assays to elucidate the binding interactions and inhibitory mechanisms, revealing high affinity for the ATP-binding sites of these kinases. These findings suggest potential applications in oncology, particularly for cancers resistant to conventional kinase inhibitors.

In addition to its kinase inhibitory properties, recent research has explored the compound's anti-inflammatory and antioxidant effects. In vivo models of chronic inflammation have shown that N-2-(7,8-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylthiophene-2-carboxamide significantly reduces pro-inflammatory cytokine levels and oxidative stress markers. These effects are attributed to its ability to modulate NF-κB and Nrf2 signaling pathways, making it a candidate for treating inflammatory disorders such as rheumatoid arthritis and neurodegenerative diseases.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Results indicate moderate oral bioavailability and favorable metabolic profiles in rodent models, with minimal toxicity observed at therapeutic doses. However, further optimization of its physicochemical properties, such as solubility and permeability, is required to enhance its drug-like characteristics and ensure clinical applicability.

In conclusion, N-2-(7,8-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylthiophene-2-carboxamide represents a promising scaffold for the development of multifunctional therapeutic agents. Its dual activity as a kinase inhibitor and anti-inflammatory agent positions it as a valuable candidate for further preclinical and clinical studies. Future research should focus on structure-activity relationship (SAR) optimization and the exploration of its efficacy in combination therapies.